1-isobutyl-4-(1-pyrrolidinylcarbonyl)piperidine

• IUPAC Name: [1-(2-methylpropyl)piperidin-4-yl]-pyrrolidin-1-ylmethanone
• InChI: InChI=1S/C14H26N2O/c1-12(2)11-15-9-5-13(6-10-15)14(17)16-7-3-4-8-16/h12-13H,3-11H2,1-2H3
• InChI Key: AJPXOYYDZHZVDS-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CN1CCC(CC1)C(=O)N2CCCC2
• Molecular Formula: C14H26N2O
• Molecular Weight: 238.37 g/mol

Description

1-isobutyl-4-(1-pyrrolidinylcarbonyl)piperidine, also known as IPP, is a synthetic compound that belongs to the class of piperidine derivatives. It is a potent psychoactive substance that has gained significant attention in the scientific community due to its potential therapeutic applications.

Mechanism of Action

The exact mechanism of action of 1-isobutyl-4-(1-pyrrolidinylcarbonyl)piperidine is not fully understood, but it is believed to act as a positive allosteric modulator of the sigma-1 receptor. The sigma-1 receptor is a transmembrane protein that is involved in various cellular processes, including cell survival, neuroprotection, and neurotransmitter release. 1-isobutyl-4-(1-pyrrolidinylcarbonyl)piperidine has also been shown to interact with the dopamine and serotonin systems, which may contribute to its psychoactive effects.
Biochemical and Physiological Effects:
1-isobutyl-4-(1-pyrrolidinylcarbonyl)piperidine has been shown to have a range of biochemical and physiological effects. It has been shown to increase the release of dopamine and serotonin in the brain, which may contribute to its psychoactive effects. 1-isobutyl-4-(1-pyrrolidinylcarbonyl)piperidine has also been shown to have analgesic effects, which may be due to its interaction with the sigma-1 receptor. Additionally, 1-isobutyl-4-(1-pyrrolidinylcarbonyl)piperidine has been shown to have anxiolytic and antidepressant effects in animal models.

Advantages and Limitations for Lab Experiments

1-isobutyl-4-(1-pyrrolidinylcarbonyl)piperidine has several advantages for lab experiments. It is a potent and selective compound that can be used to study the sigma-1 receptor and its role in various cellular processes. 1-isobutyl-4-(1-pyrrolidinylcarbonyl)piperidine can also be used to investigate the potential therapeutic applications of sigma-1 receptor modulators. However, the synthesis of 1-isobutyl-4-(1-pyrrolidinylcarbonyl)piperidine is a challenging process that requires expertise in organic chemistry. Additionally, the psychoactive effects of 1-isobutyl-4-(1-pyrrolidinylcarbonyl)piperidine may limit its use in certain lab experiments.

Future Directions

There are several future directions for research on 1-isobutyl-4-(1-pyrrolidinylcarbonyl)piperidine. One area of interest is the potential therapeutic applications of 1-isobutyl-4-(1-pyrrolidinylcarbonyl)piperidine and other sigma-1 receptor modulators. 1-isobutyl-4-(1-pyrrolidinylcarbonyl)piperidine has been shown to have anxiolytic, antidepressant, and analgesic effects in animal models, and further research is needed to determine its potential use in humans. Additionally, the exact mechanism of action of 1-isobutyl-4-(1-pyrrolidinylcarbonyl)piperidine and its interaction with the sigma-1 receptor require further investigation. Finally, the synthesis of 1-isobutyl-4-(1-pyrrolidinylcarbonyl)piperidine may be improved to make it more accessible for research purposes.
Conclusion:
In conclusion, 1-isobutyl-4-(1-pyrrolidinylcarbonyl)piperidine is a synthetic compound that has gained significant attention in the scientific community due to its potential therapeutic applications. It can be synthesized through a challenging multi-step process and has been extensively studied for its psychoactive effects and potential therapeutic applications. Further research is needed to determine the exact mechanism of action of 1-isobutyl-4-(1-pyrrolidinylcarbonyl)piperidine and its potential use in humans.

Synthesis Methods

1-isobutyl-4-(1-pyrrolidinylcarbonyl)piperidine can be synthesized through a multi-step process that involves the reaction of piperidine with isobutyryl chloride and pyrrolidine. The resulting product is then purified through column chromatography to obtain pure 1-isobutyl-4-(1-pyrrolidinylcarbonyl)piperidine. The synthesis of 1-isobutyl-4-(1-pyrrolidinylcarbonyl)piperidine is a challenging process that requires expertise in organic chemistry.

Scientific Research Applications

1-isobutyl-4-(1-pyrrolidinylcarbonyl)piperidine has been extensively studied for its potential therapeutic applications. It has been shown to have anxiolytic, antidepressant, and analgesic effects in animal models. 1-isobutyl-4-(1-pyrrolidinylcarbonyl)piperidine has also been investigated for its potential use in the treatment of drug addiction and withdrawal symptoms. Additionally, 1-isobutyl-4-(1-pyrrolidinylcarbonyl)piperidine has been studied for its potential use as a cognitive enhancer.